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Compound of Interest

Compound Name: Deacetylxylopic acid

Cat. No.: B15591505 Get Quote

For researchers, scientists, and drug development professionals handling deacetylxylopic
acid, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While specific disposal instructions are not detailed in its Safety

Data Sheet (SDS), a comprehensive procedure can be established by combining the known

hazards of the compound with general principles of hazardous waste management.

Deacetylxylopic acid is classified as harmful if swallowed, in contact with skin, or if inhaled,

necessitating careful handling throughout its lifecycle, including disposal.

Immediate Safety and Handling Protocol
Before commencing any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

All handling of deacetylxylopic acid, including weighing and preparing for disposal, should be

conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure
The disposal of deacetylxylopic acid must be managed through your institution's hazardous

waste program. Do not attempt to dispose of this chemical down the drain or in regular solid

waste.

Waste Identification and Collection:
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Collect all solid deacetylxylopic acid waste, including contaminated consumables (e.g.,

weigh boats, pipette tips), in a designated, compatible hazardous waste container. A high-

density polyethylene (HDPE) or glass container with a secure screw-top lid is

recommended.

Ensure the container is clearly labeled as "Hazardous Waste."

Labeling:

The waste label must include:

The full chemical name: "Deacetylxylopic acid"

The CAS Number: "6619-95-0"

The relevant hazard statements: "Harmful if swallowed, Harmful in contact with skin,

Harmful if inhaled."

The accumulation start date (the date the first piece of waste is placed in the container).

The name of the principal investigator or laboratory contact.

Segregation and Storage:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Crucially, deacetylxylopic acid waste must be segregated from incompatible materials.

Avoid contact with strong acids, bases, oxidizing agents, and reducing agents.[1]

Keep the waste container securely closed at all times, except when adding waste.

Disposal of Empty Containers:

Any container that originally held pure deacetylxylopic acid must be treated as

hazardous waste.
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To decontaminate the empty container for regular disposal (if institutional policy allows),

triple-rinse it with a suitable solvent in which deacetylxylopic acid is soluble, such as

chloroform, dichloromethane, ethyl acetate, DMSO, or acetone.

Collect all rinsate as liquid hazardous waste in a separate, appropriately labeled container.

Request for Pickup:

Once the waste container is full or has been in accumulation for the maximum time

allowed by your institution (typically 6-12 months), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste contractor.

Hazard Summary
The known hazards of deacetylxylopic acid are summarized below, based on its

classification.

Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Acute Toxicity, Dermal H312 Harmful in contact with skin.[1]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[1]

To the best of current knowledge, specific data on carcinogenicity, mutagenicity, reproductive

toxicity, and environmental hazards for deacetylxylopic acid are not available.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of deacetylxylopic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15591505?utm_src=pdf-body
https://www.benchchem.com/product/b15591505?utm_src=pdf-body
https://www.keyorganics.net/app/uploads/sds/FS-8935_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/FS-8935_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/FS-8935_SDS.pdf
https://www.benchchem.com/product/b15591505?utm_src=pdf-body
https://www.keyorganics.net/app/uploads/sds/FS-8935_SDS.pdf
https://www.benchchem.com/product/b15591505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deacetylxylopic Acid Disposal Workflow
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Caption: Workflow for the safe disposal of deacetylxylopic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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